Cas no 1261968-85-7 (2-Fluoro-4-(3-nitrophenyl)benzoic acid)

• Product Name: 2-Fluoro-4-(3-nitrophenyl)benzoic acid
• CAS No: 1261968-85-7
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• MDL: MFCD16383885
• CID: 1039019
• PubChem ID: 53211536
• Update Time: 2025-04-20

2-Fluoro-4-(3-nitrophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-3'-nitro-[1,1'-biphenyl]-4-carboxylic acid
• 2-fluoro-4-(3-nitrophenyl)benzoic acid
• MFCD16383885
• 3-Fluoro-3'-nitro[1,1'-biphenyl]-4-carboxylic acid
• 3-Fluoro-3'-nitro-[1,1'-biphenyl]-4-carboxylicacid
• DTXSID30681381
• 1261968-85-7
• AKOS010644335
• [1,1'-Biphenyl]-4-carboxylic acid, 3-fluoro-3'-nitro-
• 3-Fluoro-3/'-nitro-[1,1/'-biphenyl]-4-carboxylic acid
• BS-20307
• 2-Fluoro-4-(3-nitrophenyl)benzoic acid

• MDL： MFCD16383885
• Inchi： 1S/C13H8FNO4/c14-12-7-9(4-5-11(12)13(16)17)8-2-1-3-10(6-8)15(18)19/h1-7H,(H,16,17)
• InChI Key： ZBLCAFGFFSUWNE-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 261.04373590g/mol
• Monoisotopic Mass: 261.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives